Cas no 1414870-72-6 (1-(2,6-Dibromobenzyl)piperidine)

• Product Name: 1-(2,6-Dibromobenzyl)piperidine
• CAS No: 1414870-72-6
• MF: C₁₂H₁₅Br₂N
• MW: 333.062201738358
• MDL: MFCD22628246
• CID: 4764216
• Update Time: 2026-02-26

1-(2,6-Dibromobenzyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dibromobenzyl)piperidine
• Z1228

• MDL： MFCD22628246
• Inchi： 1S/C12H15Br2N/c13-11-5-4-6-12(14)10(11)9-15-7-2-1-3-8-15/h4-6H,1-3,7-9H2
• InChI Key： YEOILKQPJKVZIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CN1CCCCC1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 4
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(2,6-Dibromobenzyl)piperidine

Recent Advances in the Study of 1-(2,6-Dibromobenzyl)piperidine (CAS: 1414870-72-6)

The compound 1-(2,6-Dibromobenzyl)piperidine (CAS: 1414870-72-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 1-(2,6-Dibromobenzyl)piperidine, which make it a promising candidate for targeting specific biological pathways. The presence of the dibromobenzyl group and the piperidine moiety suggests potential interactions with various receptors and enzymes, particularly in the central nervous system (CNS). Researchers have explored its role as a modulator of neurotransmitter systems, with preliminary data indicating possible applications in neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives based on 1-(2,6-Dibromobenzyl)piperidine. The study employed computational docking and in vitro assays to assess binding affinity and selectivity for serotonin and dopamine receptors. The results demonstrated that certain derivatives exhibited high affinity for 5-HT2A and D2 receptors, suggesting potential utility in the treatment of psychiatric conditions such as schizophrenia and depression.

Another notable development is the investigation of 1-(2,6-Dibromobenzyl)piperidine as a scaffold for developing novel antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that modifications to the piperidine ring could enhance antibacterial activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings open new avenues for addressing antibiotic resistance, a critical global health challenge.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-(2,6-Dibromobenzyl)piperidine derivatives. Ongoing research is focused on improving bioavailability and reducing off-target effects through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2,6-Dibromobenzyl)piperidine (CAS: 1414870-72-6) represents a versatile and promising compound in chemical biology and drug discovery. Its potential applications span neurological and antimicrobial therapies, with ongoing research aimed at unlocking its full therapeutic potential. Future studies will likely explore its mechanisms of action in greater detail and expand its utility to other disease areas.